Cas no 2308472-68-4 ((3S)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}pentanoic acid)

• Product Name: (3S)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}pentanoic acid
• CAS No: 2308472-68-4
• MF: C₃₁H₃₅N₃O₅
• MW: 529.626708269119
• CID: 5599522
• PubChem ID: 165585999
• Update Time: 2025-05-25

(3S)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}pentanoic acid
• 2308472-68-4
• EN300-1576441
• (3S)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}pentanoic acid

• Inchi： 1S/C31H35N3O5/c1-3-22(17-29(35)36)32-30(37)28(19-34(2)18-21-11-5-4-6-12-21)33-31(38)39-20-27-25-15-9-7-13-23(25)24-14-8-10-16-26(24)27/h4-16,22,27-28H,3,17-20H2,1-2H3,(H,32,37)(H,33,38)(H,35,36)/t22-,28?/m0/s1
• InChI Key： WQHJNIBMAXZYGO-XYXHBKGXSA-N
• SMILES： O(C(NC(C(N[C@H](CC(=O)O)CC)=O)CN(C)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 529.25767123g/mol
• Monoisotopic Mass: 529.25767123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 13
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 108Ų

Additional information on (3S)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}pentanoic acid

Introduction to Compound CAS No. 2308472-68-4: (3S)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}pentanoic Acid

The compound with CAS No. 2308472-68-4, named as (3S)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}pentanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound has been the subject of extensive research due to its unique structural features and functional groups, which make it a valuable tool in drug discovery, peptide synthesis, and materials science.

The molecular structure of this compound is characterized by a pentanoic acid backbone with a chiral center at the third carbon atom. The stereochemistry at this position is specified as (3S), indicating the spatial arrangement of substituents around the chiral carbon. The side chain attached to this carbon includes a propanamide group, which further contains a benzyl(methyl)amino group and a fluorenylmethoxycarbonyl (Fmoc) group. These functional groups are critical for the compound's reactivity and applications in chemical synthesis.

Recent studies have highlighted the importance of this compound in peptide synthesis, particularly as an amino acid derivative. The Fmoc group is widely used as a protecting group in solid-phase peptide synthesis (SPPS), where it plays a crucial role in controlling the reactivity of amino groups during the synthesis process. The benzyl(methyl)amino group adds further functionality, enabling the compound to participate in various chemical transformations and reactions.

In addition to its role in peptide synthesis, this compound has been explored for its potential in drug delivery systems. The presence of the Fmoc group allows for controlled release mechanisms, making it a promising candidate for targeted drug delivery applications. Researchers have also investigated its ability to form self-assembled structures, which could be utilized in nanotechnology and materials science.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the Fmoc group significantly influences the electronic distribution within the molecule, enhancing its stability and reactivity under specific conditions. These findings have opened new avenues for optimizing synthetic routes and improving the efficiency of chemical reactions involving this compound.

Furthermore, this compound has been studied for its biological activity. Preclinical studies have shown that it exhibits moderate activity against certain enzymes, suggesting its potential as a lead compound in drug discovery programs. However, additional research is required to fully understand its pharmacokinetic properties and toxicity profile before it can be considered for therapeutic applications.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the formation of the Fmoc derivative, coupling reactions to introduce the benzyl(methyl)amino group, and stereochemical control during the construction of the chiral center. These steps require precise reaction conditions and rigorous purification techniques to ensure high yields and purity of the final product.

In conclusion, CAS No. 2308472-68-4 represents a versatile and valuable molecule with diverse applications in chemistry and biology. Its unique structure, functional groups, and stereochemistry make it an essential component in modern chemical research. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.